Cas no 125500-84-7 (Hexanoic acid, 2-(ethoxymethylene)-3-oxo-,ethyl ester)

Hexanoic acid, 2-(ethoxymethylene)-3-oxo-,ethyl ester structure
125500-84-7 structure
Product Name:Hexanoic acid, 2-(ethoxymethylene)-3-oxo-,ethyl ester
CAS No:125500-84-7
MF:C11H18O4
MW:214.258224010468
CID:134218
PubChem ID:3359484
Update Time:2025-04-19

Hexanoic acid, 2-(ethoxymethylene)-3-oxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-(ethoxymethylene)-3-oxo-,ethyl ester
    • ethyl 2-(ethoxymethylidene)-3-oxohexanoate
    • ethyl 2-butyryl-3-ethoxyacrylate
    • Ethyl 2-butyryl-3-ethoxyacrylate, tech
    • ethyl 2-(ethoxymethylene)-3-oxohexanoate
    • 125500-84-7
    • ethyl 2-butyryl-3-ethoxyprop-2-enoate
    • DTXSID10391774
    • LECIVGGFOMFFFQ-UHFFFAOYSA-N
    • Inchi: 1S/C11H18O4/c1-4-7-10(12)9(8-14-5-2)11(13)15-6-3/h8H,4-7H2,1-3H3
    • InChI Key: LECIVGGFOMFFFQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(=COCC)C(CCC)=O)=O

Computed Properties

  • Exact Mass: 214.12100
  • Monoisotopic Mass: 214.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.017
  • Boiling Point: 140 °C
  • Flash Point: 129.4°C
  • Refractive Index: 1.449
  • PSA: 52.60000
  • LogP: 1.83910
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